RheoSwitch ligand 1

• CAS No.: 162326-49-0
• Product Name: RheoSwitch ligand 1
• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol
• IUPAC Name: N'-tert-butyl-N'-(3,5-dimethylbenzoyl)-2-ethyl-3-methoxybenzohydrazide
• Standard InChI: InChI=1S/C23H30N2O3/c1-8-18-19(10-9-11-20(18)28-7)21(26)24-25(23(4,5)6)22(27)17-13-15(2)12-16(3)14-17/h9-14H,8H2,1-7H3,(H,24,26)
• Standard InChIKey: QYYXITIZXRMPSZ-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC=C1OC)C(=O)NN(C(=O)C2=CC(=CC(=C2)C)C)C(C)(C)C
• Canonical SMILES: CCC1=C(C=CC=C1OC)C(=O)NN(C(=O)C2=CC(=CC(=C2)C)C)C(C)(C)C
• Appearance: Solid powder
• Description: RG-102240 is a gene switch ligand as a transcription inducer for use in induceable gene expression systems.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RG-102240; RG 102240; RG102240
• Reference: 1: Bitra K, Palli SR. Interaction of proteins involved in ecdysone and juvenile hormone signal transduction. Arch Insect Biochem Physiol. 2009 Feb;70(2):90-105. doi: 10.1002/arch.20281. PubMed PMID: 18980211.; 2: Panguluri SK, Li B, Hormann RE, Palli SR. Effect of ecdysone receptor gene switch ligands on endogenous gene expression in 293 cells. FEBS J. 2007 Nov;274(21):5669-89. Epub 2007 Oct 8. PubMed PMID: 17922837.; 3: Kumar MB, Fujimoto T, Potter DW, Deng Q, Palli SR. A single point mutation in ecdysone receptor leads to increased ligand specificity: implications for gene switch applications. Proc Natl Acad Sci U S A. 2002 Nov 12;99(23):14710-5. Epub 2002 Oct 31. PubMed PMID: 12411578; PubMed Central PMCID: PMC137484.
• PubChem Compound: 9929888
• Last Modified: Nov 11 2021